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Compound of Interest

Compound Name: 4-O-Demethylkadsurenin D

Cat. No.: B1153280 Get Quote

4-O-Demethylkadsurenin D: A Technical
Overview
For Researchers, Scientists, and Drug Development Professionals

Introduction
4-O-Demethylkadsurenin D is a naturally occurring lignan, a class of polyphenolic compounds

known for their diverse biological activities. Isolated from medicinal plants such as Magnolia

ovata, this compound is of interest to researchers in the fields of natural product chemistry,

pharmacology, and drug discovery. This technical guide provides a summary of the currently

available information on the chemical structure and properties of 4-O-Demethylkadsurenin D.

It is important to note that while the basic chemical identity of this compound has been

established, detailed experimental data on its biological activity and mechanism of action are

not extensively available in the public domain.

Chemical Structure and Properties
The fundamental chemical characteristics of 4-O-Demethylkadsurenin D are summarized

below.

Table 1: Chemical and Physical Properties of 4-O-Demethylkadsurenin D
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Property Value Source

IUPAC Name

(5S)-7-(4-hydroxy-3-

methoxyphenyl)-3-methoxy-6-

methyl-5-prop-2-

enylbicyclo[3.2.1]oct-3-ene-

2,8-dione

N/A

CAS Number 127179-70-8 [1]

Molecular Formula C₂₀H₂₂O₅ [2][3]

Molecular Weight 342.39 g/mol [2][3]

Appearance Not reported

Melting Point Not reported

Boiling Point Not reported

Solubility Not reported

Note: "Not reported" indicates that specific quantitative data was not found in the surveyed

literature.

Spectroscopic Data
Detailed spectroscopic data, such as ¹H-NMR, ¹³C-NMR, and mass spectrometry (MS)

analysis, are crucial for the unequivocal identification and structural elucidation of chemical

compounds. While the general structure of 4-O-Demethylkadsurenin D is known, specific,

publicly available raw or processed spectroscopic data sets are limited. Researchers working

with this compound would need to perform these analyses to confirm its identity and purity.

Biological Activity and Signaling Pathways
Lignans as a chemical class are known to exhibit a wide range of biological activities, including

anti-inflammatory, antioxidant, and cytotoxic effects. However, specific studies detailing the

biological activities of 4-O-Demethylkadsurenin D are scarce. Consequently, there is no well-

defined signaling pathway that has been experimentally validated for this particular compound.
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Future research should focus on in vitro and in vivo studies to determine the pharmacological

profile of 4-O-Demethylkadsurenin D. Potential areas of investigation could include its effects

on inflammatory pathways (e.g., NF-κB, MAPK), apoptosis, and cell cycle regulation in various

cell models.

Experimental Protocols
Detailed experimental protocols for the synthesis, isolation, or biological evaluation of 4-O-
Demethylkadsurenin D are not readily available in the scientific literature. Researchers would

typically adapt general protocols for lignan isolation from plant materials, followed by

chromatographic purification techniques. For biological assays, standard protocols for

assessing cytotoxicity (e.g., MTT assay), anti-inflammatory activity (e.g., measurement of nitric

oxide production), and other relevant biological endpoints would be employed.

Logical Workflow for Future Research
To address the current knowledge gap regarding 4-O-Demethylkadsurenin D, a logical

experimental workflow is proposed. This workflow outlines the necessary steps to thoroughly

characterize its chemical and biological properties.
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Figure 1. Proposed research workflow for 4-O-Demethylkadsurenin D.

Conclusion
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4-O-Demethylkadsurenin D represents a natural product with potential for further scientific

investigation. While its basic chemical structure has been identified, a comprehensive

understanding of its physicochemical properties, biological activities, and mechanisms of action

is currently lacking. The information and proposed workflow presented in this guide are

intended to serve as a foundational resource for researchers and professionals in the field of

drug development, highlighting the existing knowledge gaps and suggesting a path forward for

future studies. The systematic evaluation of this and other lignans may lead to the discovery of

novel therapeutic agents.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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